2-[1-({[3-(methylsulfanyl)phenyl]carbamoyl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-[2-oxo-2-(2-phenylethylamino)ethyl]quinazolin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C27H26N4O4S/c1-36-21-11-7-10-20(16-21)29-25(33)18-30-23-13-6-5-12-22(23)26(34)31(27(30)35)17-24(32)28-15-14-19-8-3-2-4-9-19/h2-13,16H,14-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key: VOOHERFLIALUFO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C27H26N4O4S
• Molecular Weight: 502.6 g/mol

Description

The description of an organic compound usually includes its molecular formula, structural formula, and IUPAC name. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Organic Synthesis and Catalysis

Pinacol boronic esters, such as AKOS001803307, serve as valuable building blocks in organic synthesis. While many protocols exist for functionalizing deboronation of alkyl boronic esters, protodeboronation remains less explored. . This transformation opens up new possibilities for designing novel organic molecules.

Hydromethylation of Alkenes

The same catalytic protodeboronation process mentioned above allows for formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but previously unknown. By pairing protodeboronation with a Matteson–CH₂–homologation, researchers can achieve this intriguing reaction. .

Medicinal Chemistry and Drug Development

The tetrahydroisoquinoline (THIQ) scaffold found in AKOS001803307 is significant in medicinal chemistry. THIQ-based natural and synthetic compounds exhibit diverse biological activities against various infective pathogens and neurodegenerative disorders. .

Environmental Sensing and Remote Sensing

While not directly related to AKOS001803307, the broader field of remote sensing and GIS (geographic information systems) applications is relevant. Researchers use these tools to monitor environmental changes, land use, and natural resource management. .

Mechanism of Action

This typically applies to bioactive compounds and involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or further studies to better understand its behavior.